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Compound of Interest

Compound Name: 2-(3-Mercaptophenyl)acetic acid

Cat. No.: B013651

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-Mercaptophenyl)acetic acid, also known by its IUPAC name 2-(3-sulfanylphenyl)acetic
acid, is a bifunctional organic compound featuring both a carboxylic acid and a thiol group
attached to a phenyl ring at the meta position.[1] This unique structure makes it a versatile
building block in synthetic and medicinal chemistry. The presence of the reactive thiol and
carboxylic acid moieties allows for a wide range of chemical modifications, positioning it as a
valuable intermediate in the synthesis of more complex molecules and potential therapeutic
agents.[2] This guide provides a comprehensive overview of its chemical identity, properties,
synthesis, and potential applications, with a focus on its relevance to researchers in drug
development.

Chemical Identity and Properties

A clear definition of a compound's properties is fundamental for its application in research and
development. The key identifiers and physicochemical properties of 2-(3-
Mercaptophenyl)acetic acid are summarized below.
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Property Value Source
IUPAC Name 2-(3-sulfanylphenyl)acetic acid [1]
CAS Number 63271-86-3 [1]13]
Molecular Formula CsHs02S [11[3]
Molecular Weight 168.21 g/mol [11[3]
3-Mercaptophenylacetic Acid,
(3-mercaptophenyl)acetic acid,
Synonyms 2-(3-thiolphenyl)acetic acid, [3]
Benzeneacetic acid, 3-
mercapto-
Appearance Solid
Purity >98% (Commercially available) [3]
SMILES C1=CC(=CC(=C1)S)CC(=0)O0  [3]
BIPWQAXQJQOPHM-
InChIKey OAXQIQ [1]

UHFFFAOYSA-N

Topological Polar Surface Area

(TPSA) 37.3A2 [3]
logP 1.6024 [3]
Hydrogen Bond Donors 2 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bonds 2 [3]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(3-

Mercaptophenyl)acetic acid is not readily available in the reviewed literature, a well-

documented procedure for its isomer, 4-mercaptophenylacetic acid, provides a viable synthetic

strategy that can likely be adapted. The synthesis of the 4-mercapto isomer involves a multi-

step process starting from 4-aminophenylacetic acid.[4]
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A plausible synthetic workflow for 2-(3-Mercaptophenyl)acetic acid, based on the synthesis of
its isomer, is proposed below.

Proposed Synthetic Pathway

Xanthate Formation
Potassium Ethyl Xanthogenate]

3-Aminophenylacetic acid aNo: . Diazonium Salt Intermediate

2-(3-Mercaptophenyl)acetic acid
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Caption: Proposed synthesis of 2-(3-Mercaptophenyl)acetic acid.

Experimental Protocol (Adapted from the synthesis of 4-
mercaptophenylacetic acid)[4]

Step 1: Diazotization of 3-Aminophenylacetic Acid

¢ A solution of sodium nitrite in water is added dropwise at 0°C to a stirred suspension of 3-
aminophenylacetic acid in agueous hydrochloric acid.

e The reaction mixture is stirred at the same temperature for an additional 45 minutes to
ensure complete formation of the diazonium salt.

Step 2: Formation of the Xanthogenate Ester

e The cold diazonium salt solution is then added dropwise at room temperature to a solution of
potassium ethyl xanthogenate in aqueous sodium hydroxide.

e The mixture is heated to approximately 45°C until the evolution of nitrogen gas ceases.

» After cooling, the pH is adjusted to 1 with concentrated hydrochloric acid, and the resulting
xanthogenate ester is extracted with an organic solvent like ether.

Step 3: Hydrolysis to 2-(3-Mercaptophenyl)acetic Acid
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e The solvent is removed from the extract, and the crude ester is dissolved in ethanaol.

e A solution of potassium hydroxide in water is added, and the mixture is refluxed for several
hours (e.g., 20 hours).

» A significant portion of the ethanol is removed by distillation under reduced pressure.

e The remaining aqueous phase is cooled, acidified with concentrated hydrochloric acid, and
extracted with ether.

e The ether extract is dried over a drying agent (e.g., sodium sulfate), and the solvent is
evaporated to yield the crude 2-(3-Mercaptophenyl)acetic acid, which can be further
purified by recrystallization.

Applications in Research and Drug Development

The unique bifunctionality of 2-(3-Mercaptophenyl)acetic acid makes it a compound of
interest for various applications in chemical biology and drug discovery.

Versatile Synthetic Building Block

The thiol and carboxylic acid groups can be selectively modified to introduce a variety of
functionalities, making this compound a versatile scaffold for constructing complex molecular
architectures.[2] These resulting structures are often explored for their potential biological
activities or unique photophysical properties.[2]

Native Chemical Ligation

Derivatives of mercaptophenylacetic acid are utilized in native chemical ligation (NCL), a
powerful technique for the total chemical synthesis of large peptides and proteins.[2] The thiol
group can act as a catalyst in these reactions. For instance, the isomer 4-mercaptophenylacetic
acid (MPAA) is a well-known catalyst for NCL.[5]
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Role in Native Chemical Ligation
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Caption: General workflow of Native Chemical Ligation.

Potential as an Enzyme Inhibitor

The aryl thioether carboxylic acid scaffold is present in numerous biologically active
compounds.[2] Notably, derivatives of mercaptoacetic and mercaptophenylacetic acids have
been explored as inhibitors of metallo-B-lactamases, which are enzymes responsible for
bacterial resistance to [3-lactam antibiotics.[2] While no specific enzyme inhibition data for 2-(3-
Mercaptophenyl)acetic acid has been found, its structural similarity to known inhibitors
suggests it could be a valuable starting point for the design of novel enzyme inhibitors.

Signaling Pathway Interactions

Currently, there is no direct evidence in the scientific literature linking 2-(3-
Mercaptophenyl)acetic acid to specific signaling pathways. However, the broader class of
phenylacetic acids has been studied in various biological contexts. For researchers interested
in exploring the potential biological effects of this compound, investigating its impact on
pathways known to be modulated by related small molecules could be a fruitful area of
research.

Conclusion

2-(3-Mercaptophenyl)acetic acid is a readily accessible bifunctional molecule with significant
potential as a building block in synthetic and medicinal chemistry. While specific biological data
for this compound is currently limited, its structural motifs are present in molecules with known
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biological activities, particularly as enzyme inhibitors. The detailed synthetic protocol for its
isomer provides a clear path for its laboratory-scale production. Further research into the
biological activities and potential signaling pathway interactions of 2-(3-
Mercaptophenyl)acetic acid and its derivatives is warranted and could lead to the discovery
of novel therapeutic agents or chemical probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(3-Mercaptophenyl)acetic acid | CBH802S | CID 3543156 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 2-(3-Mercaptophenyl)acetic acid | 63271-86-3 | Benchchem [benchchem.com]
» 3. chemscene.com [chemscene.com]
e 4. Synthesis routes of 4-Mercaptophenylacetic acid [benchchem.com]

o 5. Electrostatic Assistance of 4-Mercaptophenylacetic Acid-Catalyzed Native Chemical
Ligation - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-(3-
Mercaptophenyl)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013651#iupac-name-and-synonyms-for-2-3-
mercaptophenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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